Cas no 364732-88-7 ((R)-Phanephos)

• Product Name: (R)-Phanephos
• CAS No: 364732-88-7
• MF: C₄₀H₃₄P₂
• MW: 576.645492076874
• MDL: MFCD03094575
• CID: 92803
• PubChem ID: 24885681
• Update Time: 2025-04-18

(R)-Phanephos Chemical and Physical Properties

Names and Identifiers

• (R)-Phanephos
• (Rp)-(-)-4,12-Bis(diphenylphosphino)[2.2]paracyclophane
• (R)-(-)-4,12-Bis(diphenylphosphino)-[2.2]-paracyclophane
• PhanePHO S
• SCHEMBL2444027
• BP-12266
• GYZZZILPVUYAFJ-UHFFFAOYSA-N
• DTXSID301045593
• Phosphine,1,1'-tricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene-5,11-diylbis[1,1-diphenyl-,stereoisomer
• (S)-(+)-4,12-Bis(diphenylphosphino)-[2.2]-paracyclophane, 96%
• SY073880
• AKOS015911376
• D94679
• [2.2]Phanephos
• (R)-4,12-Bis(diphenylphosphino)-[2.2]paracyclophane
• (S)-(+)-4,12-Bis(diphenylphosphino)-[2.2]-paracyclophane
• Phosphine, 1,1'-tricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene-5,11-diylbis[1,1-diphenyl-, stereoisomer
• (S)-4,12-Bis(diphenylphosphino)-[2.2]paracyclophane
• MFCD03094575
• (S)-(+)-4,12-Bis-(diphenylphosphino)-[2.2]-paracyclophane
• (R)-(-)-4,12-BIS(DIPHENYLPHOSPHINO)-(2.2)-PARACYCLOPHANE
• J-012447
• E76907
• CS-0035257
• (11-diphenylphosphanyl-5-tricyclo[8.2.2.24,7]hexadeca-1(12),4,6,10,13,15-hexaenyl)-diphenylphosphane
• PhanePhos
• (R)-(-)-4,12-Bis(diphenylphosphino)-[2.2]-paracyclophane, 96%
• BP-12284
• 192463-40-4
• 364732-88-7

• MDL： MFCD03094575
• Inchi： 1S/C40H34P2/c1-5-13-35(14-6-1)41(36-15-7-2-8-16-36)39-29-31-21-25-33(39)27-23-32-22-26-34(28-24-31)40(30-32)42(37-17-9-3-10-18-37)38-19-11-4-12-20-38/h1-22,25-26,29-30H,23-24,27-28H2
• InChI Key： GYZZZILPVUYAFJ-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=C2C=CC=1CCC1C=CC(=C(C=1)P(C1C=CC=CC=1)C1C=CC=CC=1)CC2

Computed Properties

• Exact Mass: 576.21400
• Monoisotopic Mass: 576.21357508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 42
• Rotatable Bond Count: 6
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 9.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: powder
• Melting Point: 222-226 °C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 27.18000
• LogP: 7.08680
• Solubility: Not determined
• Specific Rotation: -62.6° (c 3.11, CH2Cl2)
• Optical Activity: [α]/D -34±4°, c = 1 in chloroform

(R)-Phanephos Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37
• Hazardous Material Identification：
• Risk Phrases：R37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives